Cas no 920405-88-5 (1-{3-phenyl-3H-1,2,3triazolo4,5-dpyrimidin-7-yl}-4-3-(trifluoromethyl)benzoylpiperazine)

• Product Name: 1-{3-phenyl-3H-1,2,3triazolo4,5-dpyrimidin-7-yl}-4-3-(trifluoromethyl)benzoylpiperazine
• CAS No: 920405-88-5
• MF: C₂₂H₁₈F₃N₇O
• MW: 453.419833660126
• CID: 5496431
• PubChem ID: 25683738
• Update Time: 2025-05-23

1-{3-phenyl-3H-1,2,3triazolo4,5-dpyrimidin-7-yl}-4-3-(trifluoromethyl)benzoylpiperazine Chemical and Physical Properties

Names and Identifiers

• (4-(3-phenyl-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl)piperazin-1-yl)(3-(trifluoromethyl)phenyl)methanone
• 920405-88-5
• AKOS024472633
• 1-{3-phenyl-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl}-4-[3-(trifluoromethyl)benzoyl]piperazine
• F2865-0073
• 1-{3-phenyl-3H-1,2,3triazolo4,5-dpyrimidin-7-yl}-4-3-(trifluoromethyl)benzoylpiperazine

• Inchi： 1S/C22H18F3N7O/c23-22(24,25)16-6-4-5-15(13-16)21(33)31-11-9-30(10-12-31)19-18-20(27-14-26-19)32(29-28-18)17-7-2-1-3-8-17/h1-8,13-14H,9-12H2
• InChI Key： ZGXKTEIGUAXXOW-UHFFFAOYSA-N
• SMILES： FC(C1=CC=CC(=C1)C(N1CCN(C2C3=C(N=CN=2)N(C2C=CC=CC=2)N=N3)CC1)=O)(F)F

Computed Properties

• Exact Mass: 453.15249271g/mol
• Monoisotopic Mass: 453.15249271g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 33
• Rotatable Bond Count: 3
• Complexity: 681
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 80Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines N-arylpiperazines

Additional information on 1-{3-phenyl-3H-1,2,3triazolo4,5-dpyrimidin-7-yl}-4-3-(trifluoromethyl)benzoylpiperazine

1-{3-phenyl-3H-1,2,3triazolo4,5-dpyrimidin-7-yl}-4-3-(trifluoromethyl)benzoylpiperazine: A Comprehensive Overview

The compound with CAS No. 920405-88-5, known as 1-{3-phenyl-3H-1,2,3triazolo4,5-dpyrimidin-7-yl}-4-3-(trifluoromethyl)benzoylpiperazine, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound is notable for its intricate structure and potential applications in drug development. Recent studies have highlighted its unique properties, making it a subject of interest for researchers exploring novel therapeutic agents.

The molecular structure of 1-{3-phenyl-3H-1,2,3triazolo4,5-dpyrimidin-7-yl}-4-3-(trifluoromethyl)benzoylpiperazine is characterized by a piperazine ring system fused with a triazolopyrimidine moiety and a trifluoromethyl-substituted benzoyl group. This combination of structural elements contributes to its distinctive chemical properties and biological activity. The piperazine ring is a common feature in many bioactive compounds due to its ability to form hydrogen bonds and interact with biological targets. The triazolopyrimidine moiety adds further complexity to the molecule, enhancing its potential for binding to specific receptors or enzymes.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound. Researchers have employed various strategies to optimize the synthesis process, ensuring high yields and purity. The incorporation of the trifluoromethyl group into the benzoyl moiety is particularly significant as it enhances the molecule's lipophilicity and stability. These properties are crucial for drug candidates targeting specific biological pathways.

Experimental studies have demonstrated that 1-{3-phenyl-3H-1,2,3triazolo4,5-dpyrimidin-7-y...